N-[3-[2-(4-fluorophenyl)sulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide

• IUPAC Name: N-[3-[2-(4-fluorophenyl)sulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• InChI: InChI=1S/C23H22FN3O4S2/c1-2-32(28,29)26-20-10-6-9-18(15-20)22-16-23(17-7-4-3-5-8-17)27(25-22)33(30,31)21-13-11-19(24)12-14-21/h3-15,23,26H,2,16H2,1H3
• InChI Key: KPRDHRDDLWCNBH-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=CC(=C1)C2=NN(C(C2)C3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H22FN3O4S2
• Molecular Weight: 487.6 g/mol

Description

The compound is a complex organic molecule, likely used in the field of medicinal chemistry or pharmaceutical research. It contains a pyrazole core, which is a common motif in medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds often involves the formation of a pyrazole core. This can be achieved through various synthetic routes, including the reaction of hydrazines with α,β-unsaturated carbonyl compounds.

Molecular Structure Analysis

The molecular structure of similar compounds often involves a pyrazole core, which can interact with various biological targets. The presence of the fluorophenyl and phenyl groups likely contributes to the compound’s overall lipophilicity and potential biological activity.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the formation or modification of the pyrazole core. This can include reactions such as oxidative aromatization.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be analyzed using various spectroscopic techniques, including 1H and 13C NMR.

Scientific Research Applications

Anti-Breast Cancer Activity

The synthesized compound demonstrates potential as an anti-breast cancer agent. Molecular docking studies reveal that its binding affinity to the human estrogen alpha receptor (ERα) is comparable to that of 4-OHT, a native ligand. .

Antimicrobial Properties

Pyrazoles and their derivatives play a crucial role in medicine due to their antimicrobial activity. .

Anti-Inflammatory Applications

Pyrazoles have been investigated for their anti-inflammatory effects. .

Antioxidant Potential

The presence of the pyrazole ring often correlates with antioxidant activity. .

Cytotoxicity and Anti-Tumor Effects

Pyrazole derivatives have been explored as potential anti-tumor agents. .

Drug Development and Medicinal Chemistry

Fluorinated compounds are popular in medicinal chemistry due to their enhanced stability and binding affinity. .

Safety And Hazards

The safety and hazards associated with similar compounds would depend on various factors, including the specific functional groups present in the molecule.

Future Directions

The future directions for research on similar compounds could involve further exploration of their biological activity, potential therapeutic applications, and optimization of their physical and chemical properties.